Cas no 1227496-26-5 (4-Bromo-7-fluoroindole-3-acetonitrile)

• Product Name: 4-Bromo-7-fluoroindole-3-acetonitrile
• CAS No: 1227496-26-5
• MF: C₁₀H₆BrFN₂
• MW: 253.070444583893
• CID: 4821537
• Update Time: 2025-09-28

4-Bromo-7-fluoroindole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-fluoroindole-3-acetonitrile

• Inchi： 1S/C10H6BrFN2/c11-7-1-2-8(12)10-9(7)6(3-4-13)5-14-10/h1-2,5,14H,3H2
• InChI Key： FNNXIHBBFNOIAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C(CC#N)=CN2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2.5
• Topological Polar Surface Area: 39.6